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Compound of Interest

Compound Name: 5-Fluorosalicylic acid
CAS No.: 345-16-4
Cat. No.: B1208207
Get Quote
. J

Advanced Synthesis, Characterization, and Pharmaceutical Utility[1]

Executive Summary

5-Fluorosalicylic acid (5-FSA) represents a critical fluorinated building block in medicinal
chemistry.[1][2] While structurally homologous to salicylic acid, the introduction of a fluorine
atom at the C5 position significantly alters its electronic properties, lipophilicity, and metabolic
stability.[1] This guide serves as a technical blueprint for researchers utilizing 5-FSA as an
intermediate for active pharmaceutical ingredients (APIs), such as fluorinated iron chelators
(e.g., Deferasirox analogs), or as a ligand in lanthanide-based fluorescence assays.[1]

Part 1: Structural Identity & Nomenclature

To work effectively with 5-FSA, one must understand the IUPAC prioritization rules that dictate
its nomenclature.[1] The carboxylic acid group takes precedence over the hydroxyl and
halogen substituents.[1]

o Preferred IUPAC Name: 5-Fluoro-2-hydroxybenzoic acid[1][2][3]
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o CAS Registry Number: 345-16-4[1][2][3][4]1[5][6][71[8]
e Molecular Formula: C7HsFO3[4][6][7][8]

« SMILES:0OC(=0)C1=C(0)C=CC(F)=C1

Structural Numbering Logic

The benzene ring is numbered starting from the carbon bonded to the carboxyl group (C1).[1]
The hydroxyl group at the ortho position defines C2, ensuring the lowest locant set.[1] The
fluorine atom is located para to the hydroxyl group at C5.[1]

Fig 1. IUPAC Numbering Logic for 5-Fluoro-2-hydroxybenzoic acid
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Part 2: Synthesis — The Kolbe-Schmitt Protocol

Expert Insight: While direct fluorination of salicylic acid is theoretically possible, it often yields a
mixture of 3-fluoro and 5-fluoro isomers that are difficult to separate.[1] The industry-standard,
self-validating method is the Kolbe-Schmitt carboxylation of 4-fluorophenol.[1] This route
guarantees regioselectivity because the para position (relative to the phenol -OH) is blocked by
fluorine, forcing the incoming CO: to the ortho position.[1]

Optimized Experimental Protocol

Objective: Synthesis of 5-FSA from 4-fluorophenol via high-pressure carboxylation.
Reagents:

 4-Fluorophenol (Starting Material)[1][9]
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e Potassium Hydroxide (KOH) / Sodium Ethoxide (EtONa) — Dual base system enhances
yield[1]

e Carbon Dioxide (COz2) — Dry gas[1]

e Sulfuric Acid (H2S0Oa4) — For acidification[1]

Step-by-Step Workflow:

e Phenoxide Formation:

o Dissolve 4-fluorophenol in an ethanolic solution of KOH (1.1 eq).

o Evaporate the solvent under vacuum to obtain dry potassium 4-fluorophenoxide.[1]

o Critical Control Point: Moisture must be strictly eliminated.[1] Water competes with CO2
and hydrolyzes the phenoxide, killing the reaction.[1]

o Carboxylation (The Kolbe-Schmitt Step):

[¢]

Place the dry phenoxide in a high-pressure autoclave.[1]

[e]

Pressurize with dry COz (5-10 atm).[1]

Heat to 120-140°C for 4—6 hours.

o

[¢]

Mechanism:[9][10] The phenoxide oxygen attacks COz, followed by a rearrangement to
the ortho carbon.[1]

o Work-up & Purification:

o Dissolve the solid reaction cake in water.

o Acidify with dilute H2SOa4 to pH ~2 to precipitate the free acid.[1]

o Filter the crude solid.[1]

o Recrystallization: Use water/ethanol (9:[1]1) to obtain pure white/beige crystals.[1]
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Reaction Mechanism Visualization

e Fig 2. Regioselective Synthesis via Kolbe-Schmitt Reaction
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Part 3: Physicochemical Profiling

For drug development professionals, the physical constants of 5-FSA are vital for formulation
and ADME prediction.[1] The fluorine atom lowers the pKa compared to salicylic acid (pKa
2.97), making 5-FSA slightly more acidic due to the electron-withdrawing inductive effect (-1) of

fluorine.[1]
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Property Value Context for Researchers

Distinct from salicylic acid (158

Melting Point 177-179 °C i
°C); useful for purity checks.[1]
Higher acidity than non-
pKa ~2.68 fluorinated analog; affects
buffer solubility.[1]
Moderate lipophilicity; suitable
LogP ~2.2 . -
for oral bioavailability.[1]
B ) Recrystallize from aqueous
Solubility Low (Water), High (Ethanol)
ethanol.[1]
] ] Darkening indicates oxidation;
Appearance Pale beige/white powder

store under inert gas.[1]

Part 4: Pharmaceutical & Analytical Applications

5-FSA is not merely a laboratory curiosity; it is a functional scaffold in advanced medicinal

chemistry.[1]

Intermediate for Deferasirox Analogs

Deferasirox is a tridentate iron chelator used to treat chronic iron overload.[1] Research
indicates that fluorinated derivatives (synthesized using 5-FSA as the starting block) can offer
altered metabolic profiles and improved half-lives due to the strength of the C-F bond resisting
oxidative metabolism.[1]

Lanthanide Fluorescence Assays

Due to its ortho-hydroxybenzoic acid moiety, 5-FSA acts as an efficient antenna ligand for
Terbium (Th3+).[1]

o Mechanism: 5-FSA absorbs UV light and transfers energy to the Tb3* ion, resulting in intense

green luminescence.[1]
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» Application: This complex is used in time-resolved fluorescence immunoassays (TR-FIA),
offering higher sensitivity than standard colorimetric assays.[1]

Analytical Impurity Standard

In the production of 5-aminosalicylic acid (Mesalazine) or other fluorinated aromatics, 5-FSA
often appears as a process impurity or degradation product.[1] It is used as a certified
reference standard in HPLC methods to ensure regulatory compliance.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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